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Compound of Interest

Compound Name: 4-Morpholinecarboxaldehyde

Cat. No.: B048038

4-Morpholinecarboxaldehyde, also known as N-Formylmorpholine, is a versatile organic
compound widely utilized as a high-temperature solvent and a formylating agent in various
synthetic processes within pharmaceutical and chemical research.[1][2] Its unique properties,
including a high boiling point and stability, make it a valuable reagent.[1][3] However, its
chemical reactivity necessitates a thorough understanding of its potential hazards and the
implementation of rigorous safety protocols to ensure the well-being of laboratory personnel.

This guide provides a comprehensive overview of the safety and handling considerations for 4-
Morpholinecarboxaldehyde, grounded in authoritative safety data and field-proven practices.
It is designed to empower researchers to work confidently and safely with this compound by
fostering a deep understanding of the principles behind the recommended procedures.

Section 1: Hazard Identification and Risk Profile

A foundational element of safe laboratory practice is a complete understanding of a chemical's
intrinsic hazards. 4-Morpholinecarboxaldehyde is classified as a hazardous chemical, and its
risk profile is characterized by its potential to cause skin sensitization and eye irritation.[4][5][6]

Globally Harmonized System (GHS) Classification

The GHS provides a standardized framework for communicating hazard information. The
classification for 4-Morpholinecarboxaldehyde is summarized below.
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Hazard . .
Hazard Class Category Signal Word Pictogram
Statement
H317: May )
. . Irritant
Skin cause an allergic ) )
o Category 1B ) ) Warning (Exclamation
Sensitization skin reaction.[4]
Mark)
[5106][7]
Serious Eye H319: Causes Irritant
Damage/Eye Category 2 / 2A serious eye Warning (Exclamation
Irritation irritation.[6][7] Mark)

Causality Insight: The aldehyde functional group is inherently reactive and can act as an
electrophile, readily reacting with nucleophilic residues in proteins.[8] This reactivity is the
mechanistic basis for its potential to act as a skin sensitizer. Repeated or prolonged contact
can lead to an allergic reaction in susceptible individuals, manifesting as rash, itching, or
swelling.[4][9]

Physical and Chemical Properties

Understanding the physical properties of a substance is critical for anticipating its behavior
under various laboratory conditions and for planning appropriate handling and storage.
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Property Value Source
N-Formylmorpholine,
Synonyms i [7]
Morpholine-4-carbaldehyde
CAS Number 4394-85-8 [4][5][10]
Molecular Formula CsHoaNO2 [B114][11]
Molecular Weight 115.13 g/mol 31141171
Colorless to light yellow liquid
Appearance ) ) [2][3]
or white solid
Boiling Point ~236 - 239 °C [2][10]
Melting Point 20-23°C [2][10]
Flash Point ~113-118°C [3][12]
Density ~1.145 g/cm3 [3]
Solubility Soluble in water [3]

Section 2: The Hierarchy of Controls: A Proactive

Safety Framework

Effective risk management relies on a multi-layered approach to safety, prioritized from most to
least effective. This "Hierarchy of Controls" is a fundamental principle of industrial hygiene and
provides a systematic framework for minimizing exposure.
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Elimination Personal Protective Equipment
(Not applicable; compound is required) (e.g., Gloves, Goggles)

Substitution

(Consider less hazardous alternatives if possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Click to download full resolution via product page

Caption: The Hierarchy of Controls, prioritizing safety measures from most to least effective.

Engineering Controls

The most effective way to manage exposure to hazardous vapors or aerosols is to contain
them at the source.

Chemical Fume Hood: All handling of 4-Morpholinecarboxaldehyde that could generate
aerosols or vapors should be performed inside a certified chemical fume hood.[13][14] This
is the primary engineering control to prevent inhalation exposure.

Ventilation: Ensure the laboratory is well-ventilated to keep airborne concentrations low.[15]
[16] Facilities should be equipped with emergency eyewash stations and safety showers.[14]
[17]

Administrative Controls

These are work policies and procedures that reduce exposure duration, frequency, and
intensity.
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o Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
procedures involving this compound.[14]

 Training: All personnel must be trained on the specific hazards of 4-
Morpholinecarboxaldehyde, the contents of its Safety Data Sheet (SDS), and the
emergency procedures before beginning work.[8][13]

o Hygiene Practices: Always wash hands thoroughly with soap and water after handling the
compound and before leaving the laboratory.[12][14] Contaminated work clothing should not
be allowed out of the workplace and must be washed before reuse.[5]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used in conjunction with engineering and
administrative controls.[18] The selection of appropriate PPE is critical for preventing skin and
eye contact.
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Protection Type

Specification

Rationale and Best
Practices

Eye/Face Protection

Chemical safety goggles or
glasses conforming to OSHA
29 CFR 1910.133 or European
Standard EN166.[4][12]

Required to prevent splashes
from causing serious eye
irritation. A full face shield
should be worn if there is a

significant splash risk.[8][19]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber,
Nitrile).[8][20]

Aldehyde-resistant gloves are
essential.[8] Latex gloves are
not effective and should be
avoided.[8] Gloves must be
inspected before use and
changed immediately if
contaminated or damaged.[18]
[20]

Skin/Body Protection

A flame-resistant lab coat, long
pants, and closed-toe shoes.
[14]

This provides a barrier against
accidental skin contact. A
chemical-resistant apron can
provide additional protection
when handling larger

quantities.

Respiratory Protection

Generally not required when
working in a functional fume
hood.[5]

If engineering controls fail or
for large spills, a NIOSH-
approved respirator with an
appropriate organic vapor
cartridge may be necessary.[8]
[14] A full respiratory protection
program compliant with OSHA
29 CFR 1910.134 is required if

respirators are used.[15][13]

Section 3: Standard Operating Protocols

Adherence to validated protocols is the cornerstone of laboratory safety and experimental

reproducibility.
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Safe Handling and Storage Protocol

Preparation: Before use, review the Safety Data Sheet (SDS). Ensure the work area (fume
hood) is clean and uncluttered. Verify that an emergency eyewash station and safety shower
are accessible.[14]

Donning PPE: Wear all required PPE as specified in Section 2.3.

Dispensing: Conduct all transfers and manipulations within a certified chemical fume hood to
avoid inhalation of any potential vapors.[14]

Handling: Avoid direct contact with eyes, skin, and clothing.[5][12] Use only non-sparking
tools if there is a risk of static discharge.[16][20]

Post-Handling: After use, securely close the container.[5][9] Decontaminate the work surface.
Remove gloves using a technigue that avoids contaminating your skin and wash hands
thoroughly.[18]

Storage: Store the container tightly closed in a cool, dry, and well-ventilated area.[3][9][15]
Keep away from incompatible materials such as strong oxidizing agents.[5][15] Ideal long-
term storage is at 2-8°C.[3]

Accidental Release and Spill Cleanup Protocol

Prompt and correct response to a spill is crucial to mitigate exposure and environmental

contamination.

Evacuate & Alert: Immediately alert personnel in the vicinity. If the spill is large or in a poorly
ventilated area, evacuate the lab.

Assess: From a safe distance, assess the extent of the spill and any immediate fire hazards.

Secure Area: Restrict access to the spill area. Ensure adequate ventilation, but avoid actions
that could rapidly vaporize the material. Remove all sources of ignition.[16][20]

Don PPE: At a minimum, wear double nitrile gloves, chemical safety goggles, a face shield,
and a lab coat. For large spills, respiratory protection may be required.[14]
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o Contain & Absorb: For small spills, cover with an inert, non-combustible absorbent material
such as vermiculite, dry sand, or earth.[5][15]

o Collect Waste: Carefully scoop the absorbed material into a suitable, labeled container for
chemical waste.[5][15] Do not return spilled material to the original container.

o Decontaminate: Clean the spill area with soap and water.[17]

e Dispose: Dispose of the waste container and any contaminated PPE according to
institutional and local environmental regulations.[4][5]

Section 4: Emergency Procedures

All personnel must be familiar with these procedures before beginning any work with the
compound.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury. Always
seek medical attention after providing initial aid.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i )

upper and lower eyelids.[4][5] Get medical

attention immediately.[15]

Immediately wash off with plenty of soap and
water for at least 15 minutes while removing all
i contaminated clothing and shoes.[5][8] If skin
Skin Contact o ]
irritation or a rash occurs, get medical
advice/attention.[4][5] Wash clothing before

reuse.

Remove the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation
give oxygen.[15] Get medical attention if
symptoms occur.[9]
Do NOT induce vomiting.[17][20] Clean mouth
with water and drink plenty of water afterwards.
Ingestion [41[5][9] Never give anything by mouth to an

unconscious person.[15][20] Get medical aid

immediately.[15]

Notes to Physician: Treat symptomatically.[4] Be aware that the primary hazard is skin
sensitization, which may result in an allergic reaction.[9]

Firefighting Measures

While 4-Morpholinecarboxaldehyde has a relatively high flash point (~113 °C), it is
combustible and appropriate measures should be taken in the event of a fire.[15]

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or appropriate foam.[4][5][9]

o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic
gases, including nitrogen oxides (NOx) and carbon monoxide (CO).[5][15]

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC133800050&productDescription=N-FORMYLMORPHOLINE+99%2B%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23315&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/66461.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23315&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://www.fishersci.com/store/msds?partNumber=AC133800050&productDescription=N-FORMYLMORPHOLINE+99%2B%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23315&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/66461.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23315&PLANT=d__ALF
https://pim-resources.coleparmer.com/sds/79056.pdf
https://www.targetmol.com/attachment/SDS/187269689322242099/TN7504
https://www.fishersci.com/store/msds?partNumber=AC133800050&productDescription=N-FORMYLMORPHOLINE+99%2B%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23315&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23315&PLANT=d__ALF
https://pim-resources.coleparmer.com/sds/66461.pdf
https://www.targetmol.com/attachment/SDS/187269689322242099/TN7504
https://pim-resources.coleparmer.com/sds/66461.pdf
https://www.fishersci.com/store/msds?partNumber=AC133800050&productDescription=N-FORMYLMORPHOLINE+99%2B%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23315&PLANT=d__ALF
https://www.benchchem.com/product/b048038?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/66461.pdf
https://www.fishersci.com/store/msds?partNumber=AC133800050&productDescription=N-FORMYLMORPHOLINE+99%2B%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23315&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23315&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB23315&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/66461.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other
positive pressure mode.[5][9][15]

Section 5: Toxicological Profile

The toxicological data underscores the importance of the handling procedures outlined in this
guide. The primary concern is localized effects (skin/eye) rather than high acute systemic

toxicity.
Endpoint Species Value Reference
> 6500 pL/kg or >
LD50 Oral Rat [4][21]

7360 mg/kg

) > 16 mL/kg or >
LD50 Dermal Rabbit [21]
18400 mg/kg

LC50 Inhalation Rat > 5.319 mg/L (4 h) [21]

Expert Interpretation: The high LD50 values indicate low acute toxicity via ingestion and skin
contact.[21] However, this does not diminish the risk of skin sensitization, which is a separate
immunological response to the chemical and the primary health hazard identified in the GHS
classification.[4][22]

Conclusion

4-Morpholinecarboxaldehyde is a valuable chemical reagent in research and development.
Its safe use is contingent upon a comprehensive understanding of its hazards, a rigorous
application of the hierarchy of controls, and strict adherence to established protocols for
handling, storage, and emergency response. By integrating the principles and procedures
detailed in this guide, scientists and researchers can effectively mitigate risks, ensuring a safe
and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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